Cas no 94888-10-5 (Phenol,2,4-dichloro-6-(2,3,4,6-tetrachlorophenoxy)-)

• Product Name: Phenol,2,4-dichloro-6-(2,3,4,6-tetrachlorophenoxy)-
• CAS No: 94888-10-5
• MF: C₁₂H₄Cl₆O₂
• MW: 392.876957893372
• CID: 817754
• PubChem ID: 93508
• Update Time: 2025-04-19

Phenol,2,4-dichloro-6-(2,3,4,6-tetrachlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4-dichloro-6-(2,3,4,6-tetrachlorophenoxy)-
• 2,4-dichloro-6-(2,3,4,6-tetrachlorophenoxy)phenol
• DTXSID20241670
• 94888-10-5

• Inchi： 1S/C12H4Cl6O2/c13-4-1-6(15)11(19)8(2-4)20-12-7(16)3-5(14)9(17)10(12)18/h1-3,19H
• InChI Key： DQISXCMVFSGHHZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1OC1C=C(C=C(C=1O)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 391.831
• Monoisotopic Mass: 389.834
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.707
• Boiling Point: 395.2°C at 760 mmHg
• Flash Point: 192.8°C
• Refractive Index: 1.65